Cas no 139694-62-5 (2,5-Heptadienoic acid, 5,6-dimethyl-, ethyl ester, (E)-)

• Product Name: 2,5-Heptadienoic acid, 5,6-dimethyl-, ethyl ester, (E)-
• CAS No: 139694-62-5
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 1289811
• Update Time: 2024-08-03

2,5-Heptadienoic acid, 5,6-dimethyl-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Heptadienoic acid, 5,6-dimethyl-, ethyl ester, (E)-
• 2,5-Heptadienoic acid, 5,6-dimethyl-, ethyl ester, (E)- (9CI)

• Inchi： 1S/C11H18O2/c1-5-13-11(12)8-6-7-10(4)9(2)3/h6,8H,5,7H2,1-4H3/b8-6+
• InChI Key： JZFDVXNRDRMLDV-SOFGYWHQSA-N
• SMILES： C(OCC)(=O)/C=C/C/C(/C)=C(/C)\C

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.909±0.06 g/cm3(Predicted)
• Boiling Point: 242.5±19.0 °C(Predicted)
• PSA: 26.3